Cas no 1249384-77-7 (1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine)
1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine
- 1H-Pyrazol-3-amine, 1-(2-chlorophenyl)-4-methyl-
-
- Inchi: 1S/C10H10ClN3/c1-7-6-14(13-10(7)12)9-5-3-2-4-8(9)11/h2-6H,1H3,(H2,12,13)
- InChI Key: ZWEIWDCOWUIHLT-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2Cl)C=C(C)C(N)=N1
Computed Properties
- Exact Mass: 207.056
- Monoisotopic Mass: 207.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8A^2
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 373.1±32.0 °C at 760 mmHg
- Flash Point: 179.4±25.1 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-124253-0.05g |
1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine |
1249384-77-7 | 95% | 0.05g |
$166.0 | 2023-02-15 | |
| Enamine | EN300-124253-0.1g |
1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine |
1249384-77-7 | 95% | 0.1g |
$248.0 | 2023-02-15 | |
| Enamine | EN300-124253-0.25g |
1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine |
1249384-77-7 | 95% | 0.25g |
$353.0 | 2023-02-15 | |
| Enamine | EN300-124253-0.5g |
1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine |
1249384-77-7 | 95% | 0.5g |
$557.0 | 2023-02-15 | |
| Enamine | EN300-124253-1.0g |
1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine |
1249384-77-7 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-124253-2.5g |
1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine |
1249384-77-7 | 95% | 2.5g |
$1399.0 | 2023-02-15 | |
| Enamine | EN300-124253-5.0g |
1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine |
1249384-77-7 | 95% | 5.0g |
$2070.0 | 2023-02-15 | |
| Enamine | EN300-124253-10.0g |
1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine |
1249384-77-7 | 95% | 10.0g |
$3069.0 | 2023-02-15 | |
| TRC | C610730-10mg |
1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine |
1249384-77-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C610730-50mg |
1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine |
1249384-77-7 | 50mg |
$ 185.00 | 2022-06-06 |
1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine
Recent Advances in the Study of 1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine (CAS: 1249384-77-7)
The compound 1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine (CAS: 1249384-77-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its therapeutic utility.
One of the most notable advancements in the study of this compound is its role as a selective inhibitor of specific kinase targets. Researchers have demonstrated that 1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine exhibits high affinity for certain protein kinases involved in inflammatory and oncogenic pathways. Structural-activity relationship (SAR) studies have further elucidated the importance of the 2-chlorophenyl and 4-methyl substitutions in enhancing its binding affinity and selectivity.
In a recent publication in the Journal of Medicinal Chemistry, a team of researchers reported the optimized synthesis of 1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine, achieving higher yields and purity through a novel catalytic approach. The study highlighted the compound's stability under physiological conditions, making it a viable candidate for further preclinical development. Additionally, in vitro assays revealed its potent inhibitory effects on target kinases at nanomolar concentrations, with minimal off-target activity.
Another significant finding comes from a collaborative study between academic and industrial researchers, which explored the compound's potential in treating neurodegenerative diseases. The study, published in ACS Chemical Neuroscience, demonstrated that 1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine could cross the blood-brain barrier and exhibit neuroprotective effects in animal models of Parkinson's disease. These findings open new avenues for its application beyond oncology and inflammation.
Despite these promising results, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that further optimization may be required to improve its bioavailability and metabolic stability. Ongoing research is focused on derivatization strategies to enhance its drug-like properties while retaining its therapeutic efficacy.
In conclusion, 1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine (CAS: 1249384-77-7) represents a versatile scaffold with broad therapeutic potential. Its recent advancements in synthesis, target selectivity, and preclinical efficacy underscore its value as a lead compound in drug discovery. Future studies will likely explore its applications in combination therapies and its potential in addressing unmet medical needs.
1249384-77-7 (1-(2-chlorophenyl)-4-methyl-1H-pyrazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)